molecular formula C9H9N3O4S B8438037 6-(Methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid

6-(Methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid

Cat. No.: B8438037
M. Wt: 255.25 g/mol
InChI Key: GLLNZVTWXVJXCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H9N3O4S and its molecular weight is 255.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9N3O4S

Molecular Weight

255.25 g/mol

IUPAC Name

6-(methanesulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid

InChI

InChI=1S/C9H9N3O4S/c1-17(15,16)11-6-2-3-8-10-7(9(13)14)5-12(8)4-6/h2-5,11H,1H3,(H,13,14)

InChI Key

GLLNZVTWXVJXCR-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)NC1=CN2C=C(N=C2C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 6-(N-(methylsulfonyl)methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylate (0.412 mmol, 0.149 g) was dissolved in ethanol (10 ml) and cooled to 0° C. with an ice bath. NaOH 2 M solution (0.825 mmol, 0.412 ml) was added and stirred at 0° C. for 3.5 h after which the temperature was allowed to warm to RT. The stirring continued overnight. The temperature was raised to 50° C. and stirred for 5 h. The mixture was again stirred at RT overnight. Ethanol was evaporated and water was added. The pH was adjusted to 4 with 1 M HCl after which the product started to precipitate. The precipitate was removed by filtration and dried under vacuum. 0.057 g of the title compound was obtained. 1H-NMR (400 MHz, DMSO-d6): δ 3.05 (s, 3H), 7.22-7.29 (m, 1H), 7.60-7.66 (m, 1H), 8.49-8.53 (m, 1H), 8.55 (s, 1H), 9.81 (s, 1H).
Name
Ethyl 6-(N-(methylsulfonyl)methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylate
Quantity
0.149 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0.412 mL
Type
reactant
Reaction Step Two

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